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Compound of Interest

Compound Name: triphenylstannanylium chloride

Cat. No.: B032135 Get Quote

Triphenyltin chloride, with the chemical formula (C₆H₅)₃SnCl, is a white to off-white crystalline

powder.[1] It is a widely utilized organotin compound, serving as a biocide, a fungicide, an

antifoulant in marine coatings, and a catalyst in chemical synthesis.[1][2] Its utility is intrinsically

linked to its chemical stability and reactivity profile.

A foundational understanding of its properties is critical before assessing compatibility. TPTC is

generally stable at room temperature but is sensitive to moisture.[3][4] It is insoluble in water,

with which it slowly reacts, but is soluble in a range of organic solvents, including benzene,

xylene, ethanol, and acetone.[1][2][3]

Table 1: Key Physicochemical Properties of Triphenyltin Chloride
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Property Value Source(s)

Molecular Formula C₁₈H₁₅ClSn [1][2]

Molecular Weight 385.47 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 105-108 °C (decomposes) [1][4]

Boiling Point
240 °C at 13.5 mm Hg

(decomposes)
[3][4]

Water Solubility Insoluble; hydrolyzes [2][3][4]

Organic Solubility
Soluble in ethanol, acetone,

benzene, xylene
[1][3]

Sensitivity Moisture sensitive [4]

Comprehensive Chemical Compatibility Data
The reactivity of the Sn-Cl bond and the stability of the Sn-C bonds in triphenyltin chloride

dictate its compatibility with other chemical species. Incompatibility typically manifests as

hydrolysis, ligand exchange, or cleavage of the phenyl groups from the tin atom.

Solvents
While soluble in many organic solvents, stability can vary, especially in the presence of

impurities like water.

Aprotic Non-polar/Moderately Polar Solvents (e.g., Benzene, Toluene, Xylene): TPTC

exhibits good solubility and stability in these solvents, making them suitable for reactions and

storage of solutions for short periods, provided the solvent is anhydrous.[3]

Protic Solvents (e.g., Ethanol): TPTC dissolves in ethanol but may undergo slow solvolysis

over time, particularly if water is present, leading to the formation of triphenyltin hydroxide or

ethoxide derivatives.[1][3]
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Polar Aprotic Solvents (e.g., Acetone, THF): TPTC is soluble in these solvents.[1] However,

these solvents are often hygroscopic, and absorbed moisture can lead to gradual hydrolysis.

Anhydrous grades should always be used.

Water: TPTC is insoluble and hydrolyzes in water to form triphenyltin hydroxide,

(C₆H₅)₃SnOH.[4][5][6] This is a critical incompatibility; TPTC must be protected from moist air

and aqueous environments to maintain its integrity.[7]

Reactive Agents
Acids (Mineral and Carboxylic): TPTC is reactive with acids.[4] With mercaptoacetic acid in

the presence of an organic base, a tin-carbon cleavage process has been observed,

demonstrating the potential for strong nucleophiles or chelating agents to degrade the

molecule beyond simple Sn-Cl bond reactions.[8]

Bases (e.g., Sodium Hydroxide): Aqueous bases will readily convert TPTC to the

corresponding hydroxide, triphenyltin hydroxide.[9]

Strong Oxidizing Agents: Triphenyltin chloride is incompatible with strong oxidizing agents

such as perchlorates, peroxides, permanganates, and nitrates.[7][10][11] Reactions can be

vigorous and lead to decomposition, releasing toxic fumes.[5]

Moisture and Humid Air: As a moisture-sensitive compound, TPTC should be stored in tightly

sealed containers in a dry, well-ventilated area to prevent slow decomposition to the

hydroxide form.[4][7]

Common Laboratory & Industrial Materials
Plastics: As an organotin compound, TPTC is often used as a stabilizer in plastics like PVC.

[12][13] However, its compatibility with other plastics is not guaranteed. Testing is

recommended for materials like polyethylene, polypropylene, and especially plastics

susceptible to solvent attack if TPTC is used in a solution.

Metals: No specific data on corrosion is available, but as a chloride-containing compound, it

may pose a risk of corrosion to certain metals, particularly in the presence of moisture which

can generate hydrochloric acid as a byproduct of hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.agrochemx.com/Products/triphenyltin-chloride/
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenyltin-Chloride
https://cameochemicals.noaa.gov/chemical/5234
https://nj.gov/health/eoh/rtkweb/documents/fs/1952.pdf
https://www.lookchem.com/404.htm
https://www.researchgate.net/publication/292665620_Studies_on_ionic_organotin_compounds_II_-_The_reaction_of_trialkyltin_chloride_and_triphenyltin_hydroxide_with_mercaptoacetic_acid_in_the_presence_of_organic_bases
https://pdf.benchchem.com/43/A_Comparative_Guide_to_Trimethyltin_Hydroxide_and_Triphenyltin_Hydroxide_in_Hydrolysis_Reactions.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1952.pdf
https://www.fishersci.at/store/msds?partNumber=11379085&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC317290050&productDescription=TRIPHENYLTIN+CHLORIDE+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenyltin-Chloride
https://www.lookchem.com/404.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/1952.pdf
https://www.bnt-chemicals.com/expertise/organotin-compounds
http://www.seepvcforum.com/en/content/19-organotin-stabilisers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Summary of Triphenyltin Chloride Chemical Compatibility

Material/Chemical
Class

Compatibility
Notes and Potential
Outcome

Source(s)

Water / Moisture Incompatible
Hydrolyzes to

triphenyltin hydroxide.
[4][5][7]

Strong Oxidizing

Agents
Incompatible

Vigorous reaction,

decomposition.
[7][10][11]

Strong Acids & Bases Incompatible

Reacts to form

corresponding salts or

hydroxide; potential

for Sn-C bond

cleavage.

[4][8][9]

Aprotic Organic

Solvents
Good

Generally stable when

anhydrous.
[3]

Protic Organic

Solvents
Fair

Potential for slow

solvolysis. Use with

caution.

[1][3]

PVC Good
Used as a stabilizer in

PVC formulations.
[12][13]

Other Plastics (PE,

PP)
Testing Required

Compatibility depends

on solvent and

exposure conditions.

Metals (Stainless

Steel)
Testing Required

Potential for corrosion

if moisture is present.

Mechanistic Insights into Degradation
Understanding the pathways through which TPTC degrades is essential for predicting

incompatibilities and ensuring experimental integrity. The primary mechanisms are hydrolysis

and the stepwise cleavage of phenyl groups.
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Hydrolysis Pathway
The most common degradation reaction is hydrolysis, driven by the presence of water. The

electrophilic tin center is attacked by water, leading to the displacement of the chloride ion and

the formation of triphenyltin hydroxide.

 (C₆H₅)₃Sn-Cl
Triphenyltin Chloride + H₂O (C₆H₅)₃Sn-OH

Triphenyltin Hydroxide
Hydrolysis + HCl

Click to download full resolution via product page

Caption: Hydrolysis of Triphenyltin Chloride.

Environmental & Biological Degradation
In environmental or biological systems, TPTC undergoes a stepwise degradation, losing its

phenyl groups sequentially. This process, known as dephenylation, proceeds from triphenyltin

to diphenyltin (DPT), then to monophenyltin (MPT), and finally to inorganic tin (Sn⁴⁺).[5] This

pathway is critical for understanding its environmental fate and toxicity profile, as the toxicity of

organotin compounds varies with the number of organic substituents.

Triphenyltin (TPT)
(C₆H₅)₃Sn⁺

Diphenyltin (DPT)
(C₆H₅)₂Sn²⁺

- C₆H₅ Monophenyltin (MPT)
(C₆H₅)Sn³⁺

- C₆H₅ Inorganic Tin
Sn⁴⁺

- C₆H₅

Click to download full resolution via product page

Caption: Stepwise degradation of triphenyltin.

Experimental Protocol: Chemical Compatibility
Assessment
This protocol provides a standardized framework for evaluating the compatibility of triphenyltin

chloride with various materials. It is based on established methodologies like ASTM D543 for

plastics and general principles of chemical resistance testing.[14]
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Objective
To determine the effect of triphenyltin chloride (or its solution) on the physical and chemical

properties of a test material over a defined period and under specific environmental conditions.

Materials & Equipment
Triphenyltin chloride (≥95% purity)

Anhydrous solvent (if testing a solution)

Test material specimens (e.g., tensile bars, disks, or coupons of plastic or metal)

Glass exposure vessels with PTFE-lined caps

Analytical balance (±0.1 mg)

Calipers

Environmental chamber or oven

Personal Protective Equipment (PPE): gloves, goggles, lab coat[1]

Analytical instrumentation (e.g., HPLC, GC-MS) for degradation analysis

Step-by-Step Methodology
Initial Characterization (T₀):

For each test material, prepare at least 5 specimens for each exposure condition and 5

control specimens.[14]

Visually inspect each specimen for color, texture, and defects.

Measure and record the weight and dimensions of each specimen.

Rationale: Establishes a baseline for quantifying changes after exposure.

Exposure:
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Place specimens for a single material in a dedicated glass vessel.

For direct contact testing, add solid TPTC. For solution testing, fully immerse the

specimens in a freshly prepared solution of TPTC at the desired concentration.[14]

Seal the vessels tightly. Place them in an environmental chamber at a specified

temperature (e.g., 23°C or an elevated temperature to simulate accelerated aging).

Store control specimens under the same conditions but without TPTC.

Rationale: Simulates the end-use environment under controlled conditions to ensure

reproducibility.

Post-Exposure Evaluation (Tₓ):

After the specified duration (e.g., 24 hours, 7 days, 30 days), carefully remove the

specimens.

Gently clean the specimens according to a defined procedure (e.g., rinse with a

compatible solvent and allow to dry).

Repeat the characterization steps from 4.3.1 (visual inspection, weight, and dimension

measurements).

Rationale: Systematic evaluation allows for direct comparison to the baseline and control

samples.

Analysis of TPTC Solution (Optional):

Analyze the exposure solution using a suitable technique like HPLC or GC-MS to quantify

the concentration of TPTC and identify any degradation products (e.g., triphenyltin

hydroxide, diphenyltin).

Rationale: Provides direct evidence of chemical degradation of the test substance,

complementing the analysis of the material itself.

Data Interpretation:
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Calculate the percentage change in weight and dimensions.

Document any changes in appearance (e.g., swelling, cracking, discoloration, crazing).[14]

Compare the results to the control specimens to determine the net effect of TPTC

exposure.

A material is generally considered incompatible if significant changes in physical or

chemical properties are observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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